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molecular formula C10H13N3 B053897 N-Methyl-N-[(1-methyl-1H-indazol-3-yl)methyl]amine CAS No. 124491-38-9

N-Methyl-N-[(1-methyl-1H-indazol-3-yl)methyl]amine

Cat. No. B053897
CAS RN: 124491-38-9
M. Wt: 175.23 g/mol
InChI Key: XDQYKASLVAVERE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06730684B1

Procedure details

A solution of LiAlH4 in THF (1.0 M, 36 mL, 36 mmole) was added slowly to a solution of N,1-dimethyl-1H-indazole-3-carboxamide (3.42 g, 18 mmole) in dry THF (90 mL) at RT. After 2 hr the mixture was heated to a gentle reflux. After 4 hr the mixture was cooled to RT and quenched by dropwise addition of 2.0 M NaOH until a white solid had formed. The mixture was dried (MgSO4) and filtered, and the filtrate was concentrated under reduced pressure to give the title compound (3.28 g, 100%) as an oil: MS (ES) m/e 176 (M+H)+.
Name
LiAlH4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N,1-dimethyl-1H-indazole-3-carboxamide
Quantity
3.42 g
Type
reactant
Reaction Step One
Name
THF
Quantity
90 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
36 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
[H-].[H-].[H-].[H-].[Li+].[Al+3].[CH3:7][NH:8][C:9]([C:11]1[C:19]2[C:14](=[CH:15][CH:16]=[CH:17][CH:18]=2)[N:13]([CH3:20])[N:12]=1)=O>C1COCC1>[CH3:20][N:13]1[C:14]2[C:19](=[CH:18][CH:17]=[CH:16][CH:15]=2)[C:11]([CH2:9][NH:8][CH3:7])=[N:12]1 |f:0.1.2.3.4.5|

Inputs

Step One
Name
LiAlH4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
N,1-dimethyl-1H-indazole-3-carboxamide
Quantity
3.42 g
Type
reactant
Smiles
CNC(=O)C1=NN(C2=CC=CC=C12)C
Name
THF
Quantity
90 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
36 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After 2 hr the mixture was heated to a gentle reflux
Duration
2 h
CUSTOM
Type
CUSTOM
Details
quenched by dropwise addition of 2.0 M NaOH until a white solid
CUSTOM
Type
CUSTOM
Details
had formed
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The mixture was dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
CN1N=C(C2=CC=CC=C12)CNC
Measurements
Type Value Analysis
AMOUNT: MASS 3.28 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 104%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.